9-[(8-fluoro-4-oxo-1,4-dihydroquinolin-2-yl)carbonyl]-2-methyl-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(8-fluoro-4-oxo-1H-quinoline-2-carbonyl)-2-methyl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C20H22FN3O3/c1-23-12-20(6-5-17(23)26)7-9-24(10-8-20)19(27)15-11-16(25)13-3-2-4-14(21)18(13)22-15/h2-4,11H,5-10,12H2,1H3,(H,22,25)
• InChI Key: JZFUXSGQLQPSAV-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCC1=O)CCN(CC2)C(=O)C3=CC(=O)C4=C(N3)C(=CC=C4)F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

The compound 9-[(8-fluoro-4-oxo-1,4-dihydroquinolin-2-yl)carbonyl]-2-methyl-2,9-diazaspiro[5.5]undecan-3-one belongs to a class of compounds known as 1,9-diazaspiro[5.5]undecanes. These compounds have been studied for various applications, including medicinal chemistry due to their diverse biological activities (Blanco‐Ania, Heus, & Rutjes, 2017).

Synthesis Analysis

The synthesis of 1,9-diazaspiro[5.5]undecane derivatives often involves complex organic synthesis techniques. For instance, Yang et al. (2008) described a divergent synthesis method for 3,9-diazaspiro[5.5]undecanes and undecan-2-ones, which could be relevant for the synthesis of the target compound (Yang, Xiao-fa, Padilla, & Rotstein, 2008).

Molecular Structure Analysis

The molecular structure of such compounds is often complex, involving spirocyclic frameworks. High-resolution techniques such as NMR and X-ray crystallography are used for structural elucidation (Zhang, Zhu, Xu, Cheng, Niu, & Chen, 2008).

Chemical Reactions and Properties

The 1,9-diazaspiro[5.5]undecane framework is known to participate in various chemical reactions, often exhibiting unique reactivity patterns due to the presence of multiple functional groups and a rigid spirocyclic structure (Rashevskii, Bakulina, Novikov, Dar'in, & Krasavin, 2020).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, boiling points, and solubility, are determined by their molecular structure. The presence of spirocyclic elements and heteroatoms can significantly influence these properties (García, Virgili, Alonso, Alegret, Fernández, Port, Pascual, Monroy, Vidal-Torres, Serafini, Vela, & Almansa, 2019).

Chemical Properties Analysis

Chemically, these compounds can exhibit a range of behaviors based on their functional groups. The presence of the diazaspiro[5.5]undecane core can confer specific chemical properties, influencing their reactivity and interactions with other molecules (Islam, Barakat, Barakat, Al-Majid, Ghabbour, Fun, Fun, & Siddiqui, 2017).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many quinoline-based drugs work by intercalating DNA or inhibiting enzymes.